Fluoxastrobin

• CAS No.: 193740-76-0
• Product Name: Fluoxastrobin
• Molecular Formula: C21H16ClFN4O5
• Molecular Weight: 458.8 g/mol
• IUPAC Name: (E)-1-[2-[6-(2-chlorophenoxy)-5-fluoropyrimidin-4-yl]oxyphenyl]-1-(5,6-dihydro-1,4,2-dioxazin-3-yl)-N-methoxymethanimine
• Standard InChI: InChI=1S/C21H16ClFN4O5/c1-28-26-18(21-27-30-11-10-29-21)13-6-2-4-8-15(13)31-19-17(23)20(25-12-24-19)32-16-9-5-3-7-14(16)22/h2-9,12H,10-11H2,1H3/b26-18+
• Standard InChIKey: UFEODZBUAFNAEU-NLRVBDNBSA-N
• Isomeric SMILES: CO/N=C(\C1=CC=CC=C1OC2=C(C(=NC=N2)OC3=CC=CC=C3Cl)F)/C4=NOCCO4
• SMILES: CON=C(C1=CC=CC=C1OC2=C(C(=NC=N2)OC3=CC=CC=C3Cl)F)C4=NOCCO4
• Canonical SMILES: CON=C(C1=CC=CC=C1OC2=C(C(=NC=N2)OC3=CC=CC=C3Cl)F)C4=NOCCO4
• Colorform: White crystalline solid
• Density: 1.422 at 20 °C
• Melting Point: 103-108 °C
• Description: Fluoxastrobin is an oxime O-ether that is the O-methyl oxime of (2-{[6-(2-chlorophenoxy)-5-fluoropyrimidin-4-yl]oxy}phenyl)(5,6-dihydro-1,4,2-dioxazin-3-yl)methanone. A fungicide used for disease control of potatoes and a wide range of vegetables. It has a role as a mitochondrial cytochrome-bc1 complex inhibitor and an antifungal agrochemical. It is an oxime O-ether, an aromatic ether, a member of pyrimidines, a dioxazine, an organofluorine compound, a member of monochlorobenzenes and a strobilurin antifungal agent.
• Solubility: Solubilities (20 °C, g/L): dichloromethane >250; xylene 38.1; isopropanol 6.7; n-heptane 0.04; In water, 2.56 mg/L at 20 °C, unbuffered; In water, 2.29 mg/L at 20 °C (pH 7)
• Synonyms: (1E)-(2-((6-(2-chlorophenoxy)-5-fluoro-4-pyrimidinyl)oxy)phenyl)(5,6-dihydro-1,4,2-dioxazin-3-yl)methanone o-methyloxime; fluoxastrobin
• Vapor Pressure: 6X10-7 mPa at 20 °C (extrapolated) /4.5X10-12 mm Hg at 20 °C/
• PubChem Compound: 11048796
• Last Modified: Nov 11 2021